Cas no 3998-28-5 (Benzoyl isocyanate, 2,4-dichloro-)

• Product Name: Benzoyl isocyanate, 2,4-dichloro-
• CAS No: 3998-28-5
• MF: C₈H₃Cl₂NO₂
• MW: 216.020920038223
• CID: 1511856
• Update Time: 2024-08-23

Benzoyl isocyanate, 2,4-dichloro- Chemical and Physical Properties

Names and Identifiers

• Benzoyl isocyanate, 2,4-dichloro-

• Inchi： 1S/C8H3Cl2NO2/c9-5-1-2-6(7(10)3-5)8(13)11-4-12/h1-3H
• InChI Key： QZBLGBUYTVWXGM-UHFFFAOYSA-N
• SMILES： C(N=C=O)(=O)C1=CC=C(Cl)C=C1Cl

Computed Properties

• Exact Mass: 214.95419

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 100-105 °C(Press: 1.7 Torr)
• PSA: 46.5